Cas no 35923-97-8 (3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: 3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 35923-97-8
• MF: C₃₀H₃₀N₆O₄
• MW: 538.597006320953
• CID: 920814
• PubChem ID: 286094
• Update Time: 2025-04-19

3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine
• 3-(2,3,5-tri-o-benzylpentofuranosyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• AC1L64H0
• AC1Q4XIE
• AR-1E5990
• NSC143909
• NSC-143909
• DTXSID80301507
• 35923-97-8

• Inchi： 1S/C30H30N6O4/c31-28-25-29(33-20-32-28)36(35-34-25)30-27(39-18-23-14-8-3-9-15-23)26(38-17-22-12-6-2-7-13-22)24(40-30)19-37-16-21-10-4-1-5-11-21/h1-15,20,24,26-27,30H,16-19H2,(H2,31,32,33)
• InChI Key： NLTSEWSHILWALM-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)N1C2C(=C(N)N=CN=2)N=N1

Computed Properties

• Exact Mass: 538.2331
• Monoisotopic Mass: 538.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 747.2°C at 760 mmHg
• Flash Point: 405.7°C
• Refractive Index: 1.677
• PSA: 119.43
• LogP: 4.66970